![molecular formula C29H43ClN8O8 B1383428 Boc-Gln-Ala-Arg-AMC HCl CAS No. 201849-55-0](/img/structure/B1383428.png)
Boc-Gln-Ala-Arg-AMC HCl
Overview
Description
“Boc-Gln-Ala-Arg-AMC HCl” is a highly reactive substrate for trypsin . It is also a fluorogenic substrate for prostasin and matriptase . It has been used to measure the enzymatic activity of trypsin and TMPRSS2 .
Molecular Structure Analysis
The molecular formula of “Boc-Gln-Ala-Arg-AMC HCl” is C29H42N8O8 · HCl . Its molecular weight is 667.15 .Chemical Reactions Analysis
“Boc-Gln-Ala-Arg-AMC HCl” is a substrate for trypsin , which means it undergoes a chemical reaction when it encounters this enzyme. The exact nature of this reaction would depend on the specific conditions and the presence of other molecules.Physical And Chemical Properties Analysis
“Boc-Gln-Ala-Arg-AMC HCl” is a solid compound . It is soluble in methanol . The storage temperature is less than -15°C .Scientific Research Applications
Trypsin Activity Measurement
Boc-Gln-Ala-Arg-AMC HCl: is used as a fluorogenic substrate to measure the enzymatic activity of trypsin. When trypsin cleaves this substrate, it releases a fluorescent signal that can be quantified .
TMPRSS2 Proteolytic Activity
This compound is also utilized for measuring the proteolytic activity of TMPRSS2, a serine protease that is involved in various biological processes .
Prostasin and Matriptase Activity
It serves as a fluorogenic substrate for other serine proteases such as prostasin and matriptase, which play roles in cellular processes like cell migration and invasion .
Solid Phase Peptide Synthesis
The compound is involved in FMOC-polyamide solid phase synthesis, particularly in the synthesis of peptides containing O-phosphotyrosine .
Mechanism of Action
Target of Action
Boc-Gln-Ala-Arg-AMC HCl is a fluorogenic substrate primarily for trypsin , a serine protease that plays a crucial role in protein digestion . It can also be used to measure the proteolytic activity of TMPRSS2 , a transmembrane protease involved in the activation of certain viruses .
Mode of Action
The compound interacts with its targets (trypsin and TMPRSS2) through a process known as proteolytic cleavage . The fluorogenic peptide substrate Boc-Gln-Ala-Arg-AMC has low fluorescence compared to the fluorescent 7-amino-4-methylcoumarin (AMC), which is released upon proteolytic cleavage . The scissile bond in the compound is cleaved, leading to a conformational change that allows for the release of AMC .
Biochemical Pathways
The primary biochemical pathway affected by Boc-Gln-Ala-Arg-AMC HCl involves the enzymatic cleavage of proteins by trypsin and TMPRSS2 . The cleavage of the compound by these enzymes leads to the release of AMC, which can be detected due to its fluorescence . This process is crucial in the study of protein digestion and viral activation .
Pharmacokinetics
As a substrate for enzymes like trypsin and tmprss2, it’s likely that the compound is metabolized through enzymatic cleavage, leading to the release of amc .
Result of Action
The primary result of the action of Boc-Gln-Ala-Arg-AMC HCl is the release of AMC upon proteolytic cleavage . This release can be quantified due to the fluorescent properties of AMC, providing a measure of the enzymatic activity of trypsin and TMPRSS2 .
Safety and Hazards
properties
IUPAC Name |
tert-butyl N-[(2S)-5-amino-1-[[(2S)-1-[[(2S)-5-(diaminomethylideneamino)-1-[(4-methyl-2-oxochromen-7-yl)amino]-1-oxopentan-2-yl]amino]-1-oxopropan-2-yl]amino]-1,5-dioxopentan-2-yl]carbamate;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C29H42N8O8.ClH/c1-15-13-23(39)44-21-14-17(8-9-18(15)21)35-26(42)19(7-6-12-33-27(31)32)36-24(40)16(2)34-25(41)20(10-11-22(30)38)37-28(43)45-29(3,4)5;/h8-9,13-14,16,19-20H,6-7,10-12H2,1-5H3,(H2,30,38)(H,34,41)(H,35,42)(H,36,40)(H,37,43)(H4,31,32,33);1H/t16-,19-,20-;/m0./s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PJANUSPBJOFUEZ-BOKRKPFNSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=O)OC2=C1C=CC(=C2)NC(=O)C(CCCN=C(N)N)NC(=O)C(C)NC(=O)C(CCC(=O)N)NC(=O)OC(C)(C)C.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=CC(=O)OC2=C1C=CC(=C2)NC(=O)[C@H](CCCN=C(N)N)NC(=O)[C@H](C)NC(=O)[C@H](CCC(=O)N)NC(=O)OC(C)(C)C.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C29H43ClN8O8 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
667.2 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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